Unii-84KQ4M4N8B

• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• IUPAC Name: (2S,3R)-2-[(6-aminopyridin-3-yl)methyl]-3-sulfanylbutanoic acid
• InChI: InChI=1S/C10H14N2O2S/c1-6(15)8(10(13)14)4-7-2-3-9(11)12-5-7/h2-3,5-6,8,15H,4H2,1H3,(H2,11,12)(H,13,14)/t6-,8-/m1/s1
• InChI Key: GYIYAOUGKJSCCG-HTRCEHHLSA-N
• Isomeric SMILES: C[C@H]([C@@H](CC1=CN=C(C=C1)N)C(=O)O)S
• SMILES: C[C@@H](S)[C@@H](CC1=CC=C(N)N=C1)C(O)=O
• Canonical SMILES: CC(C(CC1=CN=C(C=C1)N)C(=O)O)S
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AZD-9684; AZD9684; AZD 9684
• CAS No.: 775274-06-1

Description

AZD-9684 is a small molecule drug developed by AstraZeneca. It is a Carboxypeptidase U inhibitor (CPUi) and is being investigated for its potential use in the treatment of thrombosis .

Scientific Research Applications

AZD-9684 has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a tool to study the inhibition of Carboxypeptidase U and its effects on fibrinolysis . In biology and medicine, AZD-9684 is being investigated for its potential therapeutic use in the treatment of thrombosis and other cardiovascular diseases . It has shown promise in preclinical studies for reducing microvascular thrombosis and improving outcomes in experimental models of acute ischemic stroke . In industry, AZD-9684 may be used in the development of new therapeutic agents targeting Carboxypeptidase U .

Preparation Methods

The synthetic route for AZD-9684 involves the use of specific reagents and conditions to achieve the desired molecular structure. The molecular formula of AZD-9684 is C10H14N2O2S, and it has a molecular weight of 226.30 g/mol Industrial production methods for AZD-9684 would likely involve optimization of the synthetic route to ensure high yield and purity, as well as scalability for large-scale production .

Chemical Reactions Analysis

AZD-9684 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of AZD-9684 may result in the formation of oxidized derivatives, while reduction may yield reduced forms of the compound .

Mechanism of Action

The mechanism of action of AZD-9684 involves the inhibition of Carboxypeptidase U, which is a potent attenuator of fibrinolysis . By inhibiting Carboxypeptidase U, AZD-9684 enhances endogenous fibrinolysis, thereby preventing the formation and growth of blood clots . This inhibition leads to a reduction in fibrin deposition and brain edema, suggesting a reduction in microvascular thrombosis .

Comparison with Similar Compounds

AZD-9684 is unique in its specific inhibition of Carboxypeptidase U, which distinguishes it from other compounds targeting different pathways in the fibrinolytic system . Similar compounds include other Carboxypeptidase U inhibitors such as DS-1040, which has shown similar effects in preclinical studies . AZD-9684’s specific molecular structure and mechanism of action provide it with unique properties that may offer advantages in therapeutic applications .